(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride

• Molecular Formula: C5H7ClN2O3S
• Molecular Weight: 210.64 g/mol
• IUPAC Name: (5-ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride
• InChI: InChI=1S/C5H7ClN2O3S/c1-2-5-7-4(8-11-5)3-12(6,9)10/h2-3H2,1H3
• InChI Key: CRVHOQHDTTUSRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)CS(=O)(=O)Cl

Description

(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a 1,2,4-oxadiazole ring substituted with an ethyl group at the 5-position. The sulfonyl chloride (-SO₂Cl) functional group confers high reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing sulfonate groups into target molecules. Its applications span pharmaceuticals, agrochemicals, and materials science, where its reactivity and structural features enable precise functionalization .

Preparation Methods

The synthesis of (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride typically involves the reaction of 5-ethyl-1,2,4-oxadiazole with methanesulfonyl chloride under controlled conditions . The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, can vary depending on the specific synthetic route employed .

Chemical Reactions Analysis

(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride undergoes various chemical reactions, including substitution, oxidation, and reduction . Common reagents used in these reactions include nucleophiles, oxidizing agents, and reducing agents. For example, nucleophilic substitution reactions can lead to the formation of sulfonamide derivatives, while oxidation reactions can yield sulfonic acid derivatives . The specific products formed depend on the reaction conditions and the reagents used .

Scientific Research Applications

(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride is a chemical compound with the molecular formula $C_6H_8ClNO_3S$ and a molecular weight of 210.64 . It is also identified by the CAS number 1597165-85-9 .

Safety and Hazards

The compound is classified as hazardous. It is harmful if swallowed and causes severe skin burns and eye damage .

• H302: Harmful if swallowed
• H314: Causes severe skin burns and eye damage

Potential Applications

While the search results do not explicitly detail the applications of (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride, they do provide some context for its potential uses and related compounds:

• Synthesis of Oxadiazoles: The compound is related to 3,5-disubstituted-1,2,4-oxadiazoles, which have been evaluated as phosphodiesterase inhibitors . These oxadiazoles have shown potential in molecular medicine, biochemistry, drug discovery, pharmacology, and organic chemistry .
• Building Block for Complex Molecules: As a sulfonyl chloride, it can serve as an intermediate in synthesizing more complex molecules. The presence of the ethyl-oxadiazole moiety along with the reactive sulfonyl chloride group allows for diverse chemical modifications and potential incorporation into larger structures with specific biological activities.
• Related Compounds as Intermediates: The search results also list a variety of related compounds, such as (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride and (5-Methyl-2,3-dihydro-1-benzofuran-2-yl)methanesulfonyl chloride, suggesting a broader interest in this class of compounds as chemical intermediates .
• Potential Use in Material Science: One search result mentions gelling agents and their impermeability to water and resistance to fungal attack, suggesting that compounds with similar properties might find use in material science . However, this is a broad generalization and not a direct application of the target compound.

Mechanism of Action

The mechanism of action of (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride involves its interaction with specific molecular targets and pathways . For example, its antibacterial activity is believed to result from its ability to inhibit the growth of bacterial cells by interfering with essential cellular processes . The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methanesulfonyl Chloride

Structural Differences :

• The cyclopropyl substituent at the 5-position introduces steric hindrance and electronic effects distinct from the ethyl group.

Physicochemical Properties :

• Molecular Weight : The cyclopropyl variant has a marginally higher molecular weight due to the additional carbon in the cyclopropane ring.
• Solubility : Cyclopropyl’s hydrophobicity may reduce solubility in polar solvents relative to the ethyl-substituted compound.

Reactivity :

• The electron-withdrawing cyclopropyl group could accelerate nucleophilic substitution reactions at the sulfonyl chloride site, enhancing its utility in acylations or sulfonamide formations.

Methanesulfonyl Chloride (Parent Compound)

Structural Differences :

• Lacks the oxadiazole ring, making it a simpler, smaller molecule (CH₃SO₂Cl).

Physicochemical Properties :

• Volatility : Higher volatility compared to oxadiazole derivatives due to lower molecular weight.
• Reactivity : Extremely reactive, with rapid hydrolysis in aqueous conditions.

(5-Ethyl-1,2-oxazol-3-yl)methanesulfonyl Chloride

Structural Differences :

• The oxazole ring (1,2-oxazole) replaces the 1,2,4-oxadiazole, altering electronic and steric profiles. Oxazole has one nitrogen atom, while oxadiazole has two, affecting resonance stabilization and dipole moments .

Reactivity :

Comparative Data Table

Property/Compound	(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl Chloride	(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methanesulfonyl Chloride	Methanesulfonyl Chloride	(5-Ethyl-1,2-oxazol-3-yl)methanesulfonyl Chloride
Molecular Weight	~207.67 g/mol	~219.69 g/mol	114.55 g/mol	~193.65 g/mol
Heterocycle	1,2,4-Oxadiazole	1,2,4-Oxadiazole	None	1,2-Oxazole
Substituent	Ethyl	Cyclopropyl	-	Ethyl
Electrophilicity of -SO₂Cl	Moderate	High (due to cyclopropyl)	Very High	Low-Moderate
Key Hazards	Corrosive, toxic (inferred)	Corrosive, toxic (inferred)	Corrosive, H330, H314	Data limited
Applications	Drug intermediates, agrochemicals	Medicinal chemistry	General sulfonation reagent	Drug discovery

Biological Activity

(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride is a compound of interest due to its potential biological activities. The oxadiazole moiety is known for its diverse pharmacological properties, including antimicrobial and antifungal activities. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C5H8ClN3O2S
• CAS Number : 1597165-85-9
• Structural Formula : Structure

Synthesis

The synthesis of (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride typically involves the reaction of 5-ethyl-1,2,4-oxadiazole with methanesulfonyl chloride. This reaction can be catalyzed by bases such as triethylamine or pyridine to facilitate the formation of the sulfonamide linkage.

Antimicrobial Activity

Research indicates that compounds containing the oxadiazole ring exhibit significant antimicrobial properties. In a study evaluating various oxadiazole derivatives against fungal strains such as Fusarium oxysporum, it was found that certain derivatives showed potent antifungal activity with Minimum Inhibitory Concentrations (MICs) ranging from 6.25 µg/mL to 32 µg/mL .

Table 1: Antifungal Activity of Oxadiazole Derivatives

Compound Name	MIC (µg/mL)	Target Organism
(5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride	12.5	Fusarium oxysporum
Compound A	25	Candida albicans
Compound B	32	Aspergillus niger

The biological activity of (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride is hypothesized to involve disruption of cellular processes in target organisms. The oxadiazole ring may interfere with nucleic acid synthesis or protein function due to its ability to form hydrogen bonds with biomolecules.

Case Studies

• Case Study on Antifungal Activity
  In a comparative study involving various oxadiazole derivatives against Fusarium oxysporum, (5-Ethyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride demonstrated an MIC value significantly lower than commercial antifungals like hymexazol. This suggests a promising potential for this compound in agricultural applications .
• Pharmacological Evaluation
  A pharmacological evaluation highlighted that compounds with a methanesulfonamide group exhibited enhanced activity against both Gram-positive and Gram-negative bacteria. The presence of the ethyl group in the oxadiazole structure appears to contribute positively to the biological activity by enhancing lipophilicity and cellular uptake .